Cas no 154551-48-1 (2-amino-3-(propan-2-yl)benzoic acid)

• Product Name: 2-amino-3-(propan-2-yl)benzoic acid
• CAS No: 154551-48-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1329179
• PubChem ID: 282087
• Update Time: 2025-04-20

2-amino-3-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-(1-methylethyl)-
• 2-Amino-3-isopropylbenzoic acid
• EN300-53267
• 154551-48-1
• 2-amino-3-(propan-2-yl)benzoic acid
• G57595
• NSC-135173
• Z362758756
• NSC135173
• 2-amino-3-propan-2-ylbenzoic acid
• AKOS009259854
• 2-AMINO-3-ISOPROPYLBENZOICACID
• SCHEMBL5432827

• MDL： MFCD11193639
• Inchi： 1S/C10H13NO2/c1-6(2)7-4-3-5-8(9(7)11)10(12)13/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： VSDBREZLAHYQJY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1N)C(C)C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives